Cas no 2034553-44-9 (4-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3,4-dihydrophthalazine-1-carboxamide)

• Product Name: 4-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3,4-dihydrophthalazine-1-carboxamide
• CAS No: 2034553-44-9
• MF: C₁₇H₁₃N₅O₃S
• MW: 367.381821393967
• CID: 5553557
• Update Time: 2025-10-31

4-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3,4-dihydrophthalazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Phthalazinecarboxamide, 3,4-dihydro-4-oxo-N-[2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl]-
• 4-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3,4-dihydrophthalazine-1-carboxamide

• Inchi： 1S/C17H13N5O3S/c23-15-11-4-2-1-3-10(11)13(20-21-15)16(24)18-6-7-22-9-19-12-5-8-26-14(12)17(22)25/h1-5,8-9H,6-7H2,(H,18,24)(H,21,23)
• InChI Key： APLWRNSOUGCPPZ-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C=NC3C=CSC=3C2=O)=O)C2=C(C=CC=C2)C(=O)NN=1

Additional information on 4-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3,4-dihydrophthalazine-1-carboxamide

Comprehensive Analysis of 4-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3,4-dihydrophthalazine-1-carboxamide (CAS No. 2034553-44-9)

The compound 4-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3,4-dihydrophthalazine-1-carboxamide, identified by its CAS No. 2034553-44-9, represents a significant advancement in the field of medicinal chemistry. This molecule, with its intricate structure combining thieno[3,2-d]pyrimidine and phthalazine moieties, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its unique pharmacophore configuration, which may offer novel therapeutic pathways for addressing unmet medical needs.

In recent years, the scientific community has shown growing interest in heterocyclic compounds due to their diverse biological activities. The thieno[3,2-d]pyrimidine core of this compound is known for its role in modulating various enzymatic processes, making it a valuable scaffold in the design of kinase inhibitors. Meanwhile, the phthalazine segment contributes to the molecule's ability to interact with specific protein targets, enhancing its potential as a lead compound in pharmaceutical research. This dual functionality positions CAS No. 2034553-44-9 as a promising candidate for further investigation.

The synthesis and characterization of 4-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3,4-dihydrophthalazine-1-carboxamide involve advanced techniques in organic chemistry, including multi-step synthesis and spectroscopic analysis. These methods ensure the compound's purity and structural integrity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's molecular weight and solubility profile further underscore its suitability for in vitro and in vivo studies.

One of the most compelling aspects of this compound is its potential relevance to current drug discovery trends. With the rise of personalized medicine and targeted therapies, researchers are increasingly focusing on molecules that can selectively modulate disease pathways. The thieno[3,2-d]pyrimidine-phthalazine hybrid structure of CAS No. 2034553-44-9 aligns with this trend, offering a versatile platform for developing small-molecule therapeutics. Its mechanism of action, though still under investigation, is hypothesized to involve interference with cell signaling pathways, making it a subject of intense study in oncology and immunology.

From a commercial perspective, the demand for novel chemical entities like 4-oxo-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-3,4-dihydrophthalazine-1-carboxamide is driven by the pharmaceutical industry's need for innovative treatments. The compound's patent status and intellectual property considerations are also critical factors influencing its development trajectory. As such, collaborations between academic institutions and biotech companies are essential to accelerate its transition from the lab to the clinic.

In conclusion, CAS No. 2034553-44-9 exemplifies the cutting-edge of modern medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for new drugs. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation biopharmaceuticals, addressing some of the most challenging health issues of our time.